Cas no 136944-11-1 (E-Caffeic acid pentyl ester)
E-Caffeic acid pentyl ester structure
Product Name:E-Caffeic acid pentyl ester
CAS No:136944-11-1
MF:C14H18O4
MW:250.290324687958
CID:901530
PubChem ID:15086370
Update Time:2025-04-19
E-Caffeic acid pentyl ester Chemical and Physical Properties
Names and Identifiers
-
- E-Caffeic acid pentyl ester
- 2-hydroxybenzoate
- AC1L3EMH
- Bis(salicylato)cadmium
- cadmium bis(2-hydroxybenzoate)
- Cadmium disalicylate
- Cadmium salicylate
- cadmium(2+)
- cadmium(salicylato)2
- Cadmium, bis(salicylato)-
- caerulomycin A
- caesium nitrate CsNO3, cubic
- Caesiumnitrat
- Caffeic Acid n-Pentyl Ester
- CTK4E0299
- EINECS 242-749-8
-
- Inchi: 1S/C14H18O4/c1-2-3-4-9-18-14(17)8-6-11-5-7-12(15)13(16)10-11/h5-8,10,15-16H,2-4,9H2,1H3/b8-6+
- InChI Key: ULPIXLKKVGJPCT-SOFGYWHQSA-N
- SMILES: O(C(/C=C/C1C=CC(=C(C=1)O)O)=O)CCCCC
Computed Properties
- Exact Mass: 250.12100
- Monoisotopic Mass: 250.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 66.8Ų
Experimental Properties
- PSA: 66.76000
- LogP: 2.84440
E-Caffeic acid pentyl ester Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Related Categories
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
- Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
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